Cas no 376590-14-6 (2-Propenoic acid, 3-(4-hydroxy-3-methoxyphenyl)-, (2E)-4-[3-[(2E)-3-(2,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]-2,6-dihydroxyphenyl]-2-methyl-2-buten-1-yl ester, (2E)-)

• Product Name: 2-Propenoic acid, 3-(4-hydroxy-3-methoxyphenyl)-, (2E)-4-[3-[(2E)-3-(2,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]-2,6-dihydroxyphenyl]-2-methyl-2-buten-1-yl ester, (2E)-
• CAS No: 376590-14-6
• MF: C₃₀H₂₈O₉
• MW: 532.537929534912
• CID: 1485071
• Update Time: 2024-03-01

2-Propenoic acid, 3-(4-hydroxy-3-methoxyphenyl)-, (2E)-4-[3-[(2E)-3-(2,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]-2,6-dihydroxyphenyl]-2-methyl-2-buten-1-yl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-hydroxy-3-methoxyphenyl)-,(2E)-4-[3-[(2E)-3-(2,4-dihydroxyphenyl)-1-oxo-2-propenyl]-2,6-dihydroxyphenyl]-2-methyl-2-butenyl ester, (2E)-
• 2-Propenoic acid, 3-(4-hydroxy-3-methoxyphenyl)-, (2E)-4-[3-[(2E)-3-(2,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]-2,6-dihydroxyphenyl]-2-methyl-2-buten-1-yl ester, (2E)-
• 3'-(4-Feruloyloxy-3-methylbutyl-2(Z)-enyl)-2,4,2',4'-tetrahydroxychalcone
• Isogemichalcone C
• 3'-(4-Feruloyloxy-3-methylbutyl-2(E)-enyl)-2,4,2',4'-tetrahydroxychalcone

• Inchi： 1S/C30H28O9/c1-18(17-39-29(36)14-5-19-4-11-26(34)28(15-19)38-2)3-9-22-25(33)13-10-23(30(22)37)24(32)12-7-20-6-8-21(31)16-27(20)35/h3-8,10-16,31,33-35,37H,9,17H2,1-2H3/b12-7+,14-5+,18-3+
• InChI Key： OFKHJNZDWNKYOY-MNYVGDBSSA-N
• SMILES： COC1C(O)=CC=C(/C=C/C(OC/C(=C/CC2C(O)=C(C(/C=C/C3C(O)=CC(O)=CC=3)=O)C=CC=2O)/C)=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 39
• XLogP3: 2.451

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 3-prenylated chalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 3-prenylated chalcones